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Compound of Interest

Compound Name: Alr2-IN-3

Cat. No.: B12395218 Get Quote

Technical Support Center: Alr2-IN-3
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers using Alr2-IN-3, a potent Aldose Reductase (ALR2) inhibitor.

The information herein is intended to help identify and resolve potential issues related to assay

interference and ensure the generation of reliable and reproducible data.

Frequently Asked Questions (FAQs)
Q1: What is Alr2-IN-3 and what is its primary mechanism of action?

Alr2-IN-3 is an investigational inhibitor of Aldose Reductase (ALR2). ALR2 is the first and rate-

limiting enzyme in the polyol pathway, which converts glucose to sorbitol.[1] Under

hyperglycemic conditions, the increased flux through the polyol pathway is implicated in the

pathogenesis of diabetic complications.[1][2] Alr2-IN-3 is designed to bind to the active site of

ALR2, preventing the reduction of glucose and thereby mitigating downstream pathological

effects.

Q2: What is the polyol pathway and the role of ALR2?

The polyol pathway is a two-step metabolic pathway that converts glucose into fructose.

Aldose Reductase (ALR2): In the presence of its cofactor NADPH, ALR2 reduces glucose to

sorbitol.
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Sorbitol Dehydrogenase (SDH): Sorbitol is then oxidized to fructose by SDH, using NAD+ as

a cofactor.

Under normal glycemic conditions, this pathway is responsible for a minor fraction of glucose

metabolism. However, in states of hyperglycemia, the elevated intracellular glucose leads to a

significant increase in ALR2 activity.[1][2] This has several downstream consequences,

including osmotic stress due to sorbitol accumulation, and increased oxidative stress from the

depletion of NADPH, which is required for the regeneration of the antioxidant glutathione.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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